5-Fluoro-3,3-dimethylindolin-2-one
Cat. No. B1499755
M. Wt: 179.19 g/mol
InChI Key: ODQPSSNQVNVDRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08829006B2
Procedure details
Under an argon atmosphere a solution of 9.30 mL (9.30 mmol) of a 1M solution lithium aluminium hydride in THF and 10 mL THF was slowly added dropwise to 1.40 g (7.81 mmol) 5-fluoro-3,3-dimethyl-1,3-dihydroindol-2-one in 50 mL THF. Then the reaction mixture was heated to 70° C. for 1 h. After cooling 2 mL water were added. The solution was dried on sodium sulphate and filtered off. The solvent was eliminated i. vac.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[H-].[Al+3].[Li+].[H-].[H-].[H-].[F:7][C:8]1[CH:9]=[C:10]2[C:14](=[CH:15][CH:16]=1)[NH:13][C:12](=O)[C:11]2([CH3:19])[CH3:18].O>C1COCC1>[F:7][C:8]1[CH:9]=[C:10]2[C:14](=[CH:15][CH:16]=1)[NH:13][CH2:12][C:11]2([CH3:19])[CH3:18] |f:0.1.2.3.4.5|
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Inputs
Step One
[Compound]
|
Name
|
solution
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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|
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Quantity
|
1.4 g
|
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Type
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reactant
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Smiles
|
FC=1C=C2C(C(NC2=CC1)=O)(C)C
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C1CCOC1
|
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Name
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Quantity
|
10 mL
|
|
Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
|
50 mL
|
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Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
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reactant
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
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Setpoint
|
70 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solution was dried on sodium sulphate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered off
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Outcomes
Product
|
Name
|
|
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Type
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|
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Smiles
|
FC=1C=C2C(CNC2=CC1)(C)C
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
